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Compound Name: Calcium mesoxalate trihydrate

Cat. No.: B15550055

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium mesoxalate trihydrate (CaC₂O₄·3H₂O), also known as caoxite, is a crystalline

compound of interest in various fields, including biomedicine and materials science.

Understanding its crystallization kinetics—the rates and mechanisms of nucleation, growth, and

phase transformation—is crucial for controlling its formation and for developing potential

inhibitors, which is particularly relevant in the context of pathological mineralization and drug

development. Spectroscopic techniques offer powerful, non-invasive, and real-time methods for

monitoring the formation of calcium mesoxalate trihydrate and quantifying its kinetic

parameters. This application note provides detailed protocols for utilizing UV-Vis, Fourier

Transform Infrared (FTIR), and Raman spectroscopy to study the crystallization kinetics of

calcium mesoxalate trihydrate.
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In-situ spectroscopic monitoring provides real-time data on the crystallization process. The

choice of technique depends on the specific information required.

UV-Vis Spectroscopy: This technique is primarily used to measure the turbidity of a solution

as crystals form and grow. The increase in absorbance (or optical density) at a specific

wavelength is proportional to the concentration and size of the particles, providing data on

nucleation and aggregation rates.

FTIR Spectroscopy: Attenuated Total Reflectance (ATR)-FTIR is particularly useful for in-situ

analysis of the solution and solid phases. It can identify the specific polymorph of calcium

oxalate forming (monohydrate, dihydrate, or trihydrate) by tracking characteristic vibrational

bands of the oxalate and water molecules.

Raman Spectroscopy: Like FTIR, Raman spectroscopy provides detailed information about

the molecular vibrations and can distinguish between different polymorphs. It is particularly

advantageous for aqueous solutions as water is a weak Raman scatterer, resulting in less

interference compared to FTIR.

Data Presentation: Kinetic Parameters of Calcium
Oxalate Crystallization
The following tables summarize key kinetic data obtained from turbidimetric studies of calcium

oxalate (which includes the trihydrate form) crystallization. This data is essential for

comparative analysis and for evaluating the efficacy of potential crystallization inhibitors.

Table 1: Turbidimetric Parameters for Calcium Oxalate Crystallization in the Absence of

Inhibitors.

Parameter Value Conditions

Induction Time (tᵢ) Varies with supersaturation Artificial urine, 37°C

Nucleation Rate (Sₙ)
Dependent on supersaturation

ratio
37°C, pH 5.7

Aggregation Rate (Sₐ)
Dependent on crystal

concentration
37°C, pH 5.7
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Table 2: Effect of Inhibitors on Calcium Oxalate Trihydrate (COT) Formation.[1][2]

Inhibitor Concentration Effect on COT Formation

Hydroxycitrate 2 mM
COT is the predominant phase

formed.[1][2]

Citrate 2 mM
COT is the predominant phase

formed.[1][2]

Phytate 2 µM

Promotes the formation of

calcium oxalate dihydrate

(COD) instead of COT.[1][2]

Table 3: Characteristic Infrared and Raman Bands for Calcium Oxalate Hydrates.

Vibrational Mode
Calcium Oxalate
Monohydrate
(COM)

Calcium Oxalate
Dihydrate (COD)

Calcium Oxalate
Trihydrate (COT)

FTIR (cm⁻¹)

ν(C=O) ~1620 ~1645 ~1627-1634

ν(C-O) + ν(C-C) ~1315 ~1328 ~1319

δ(O-C=O) ~780 ~790 Not specified

Raman (cm⁻¹)

ν(C=O) ~1464, ~1490 ~1475 Not specified

ν(C-C) ~896 ~910 Not specified

Experimental Protocols
Protocol 1: UV-Vis Spectroscopy for Turbidimetric
Analysis
This protocol details the measurement of nucleation and aggregation rates based on changes

in optical density.
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Materials:

Calcium chloride (CaCl₂) stock solution (e.g., 10 mM in 200 mM NaCl, 10 mM sodium

acetate, pH 5.7)

Sodium oxalate (Na₂C₂O₄) stock solution (e.g., 1.0 mM in 200 mM NaCl, 10 mM sodium

acetate, pH 5.7)

UV-Vis spectrophotometer with a thermostatted cuvette holder

Magnetic stirrer and stir bar

Procedure:

Preparation: Pre-heat the stock solutions and the spectrophotometer's cuvette holder to

37°C.

Reaction Initiation: In a 3 mL cuvette, add 950 µL of the CaCl₂ solution and a small stir bar.

Place the cuvette in the spectrophotometer and start stirring.

To initiate crystallization, rapidly add 950 µL of the Na₂C₂O₄ solution.

Data Acquisition: Immediately start recording the absorbance at 620 nm at regular intervals

(e.g., every 30 seconds) for a total duration of at least 50 minutes.

Data Analysis:

Plot absorbance vs. time.

The induction time (tᵢ) is the time elapsed until a significant increase in absorbance is

observed.

The nucleation rate (Sₙ) is the maximum slope of the increasing portion of the curve.

The aggregation rate (Sₐ) can be inferred from the rate of decrease in absorbance after

the peak, if observed.

Protocol 2: In-Situ ATR-FTIR Spectroscopy
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This protocol allows for the real-time identification of the forming polymorphs.

Materials:

FTIR spectrometer with a horizontal ATR accessory (e.g., diamond or ZnSe crystal)

Thermostatted reaction vessel that fits securely over the ATR crystal

Reactant solutions as described in Protocol 1.

Procedure:

Background Spectrum: Record a background spectrum of the empty, clean ATR crystal.

Reaction Setup: Assemble the reaction vessel on the ATR accessory. Add the CaCl₂ solution

to the vessel and allow it to equilibrate to the desired temperature (e.g., 37°C).

Reaction Initiation: Start continuous spectral acquisition (e.g., one spectrum every minute).

Inject the Na₂C₂O₄ solution into the vessel with stirring to initiate crystallization.

Data Acquisition: Continue collecting spectra over the course of the reaction (e.g., 1-2

hours).

Data Analysis:

Analyze the time-resolved spectra, focusing on the characteristic peak regions for calcium

oxalate hydrates (see Table 3).

Plot the absorbance of specific peaks (e.g., ~1630 cm⁻¹ for COT) as a function of time to

obtain kinetic profiles for the formation of each polymorph.

Protocol 3: In-Situ Raman Spectroscopy
This protocol is ideal for monitoring crystallization in aqueous solutions with minimal

interference from water.

Materials:
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Raman spectrometer equipped with an immersion probe or a non-contact probe compatible

with a reaction vial.

Laser source (e.g., 785 nm to minimize fluorescence)

Thermostatted reaction vial with a magnetic stirrer.

Reactant solutions as described in Protocol 1.

Procedure:

System Setup: Position the Raman probe to focus on the reaction solution within the vial.

Reaction Initiation: Add the CaCl₂ solution to the thermostatted vial and begin stirring. Initiate

the reaction by adding the Na₂C₂O₄ solution.

Data Acquisition: Begin acquiring Raman spectra immediately after mixing. The acquisition

time per spectrum will depend on the signal intensity but should be as short as possible to

achieve good time resolution (e.g., 30-60 seconds).

Data Analysis:

Monitor the evolution of characteristic Raman bands for the different calcium oxalate

polymorphs (see Table 3).

The intensity of a characteristic peak for a specific polymorph can be plotted against time

to determine its formation kinetics.
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Experimental Workflow for Spectroscopic Analysis of Crystallization Kinetics
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Caption: Workflow for kinetic analysis of calcium mesoxalate trihydrate.
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Crystallization Process of Calcium Mesoxalate Trihydrate
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Caption: Key stages in the crystallization of calcium mesoxalate trihydrate.

Conclusion
The spectroscopic methods outlined in this application note provide robust and detailed

approaches for studying the crystallization kinetics of calcium mesoxalate trihydrate. By

employing UV-Vis, FTIR, and Raman spectroscopy, researchers can gain valuable insights into

the nucleation, growth, and polymorphic transformations of this important compound. This

knowledge is fundamental for applications ranging from the prevention of pathological

calcifications to the controlled synthesis of crystalline materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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